N-(3,4-dimethoxyphenyl)-1-methyl-4-piperidinamine

• IUPAC Name: N-(3,4-dimethoxyphenyl)-1-methylpiperidin-4-amine
• InChI: InChI=1S/C14H22N2O2/c1-16-8-6-11(7-9-16)15-12-4-5-13(17-2)14(10-12)18-3/h4-5,10-11,15H,6-9H2,1-3H3
• InChI Key: CEWLGOOGVZHZSZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

N-(3,4-dimethoxyphenyl)-1-methyl-4-piperidinamine, also known as 3,4-DMMC, is a synthetic designer drug that belongs to the class of cathinones. It is a psychoactive substance that has gained popularity in recent years due to its stimulant effects. The chemical structure of 3,4-DMMC is similar to other cathinones, such as mephedrone and methcathinone.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-1-methyl-4-piperidinamine involves its interaction with various neurotransmitters in the brain, such as dopamine and serotonin. It acts as a reuptake inhibitor, which means it prevents the reuptake of these neurotransmitters, leading to an increase in their levels in the brain. This, in turn, leads to the stimulant effects of the drug.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3,4-dimethoxyphenyl)-1-methyl-4-piperidinamine include increased heart rate, blood pressure, and body temperature. It also leads to the release of various hormones, such as cortisol and adrenaline. Long-term use of the drug can lead to changes in the brain, such as altered dopamine and serotonin levels.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,4-dimethoxyphenyl)-1-methyl-4-piperidinamine in lab experiments include its similarity to other cathinones, which allows for comparative studies. It also has a relatively simple synthesis method, which makes it easy to obtain. The limitations include its potential for abuse and the lack of information on its long-term effects.

Future Directions

There are several future directions for research on N-(3,4-dimethoxyphenyl)-1-methyl-4-piperidinamine. These include further investigation into its effects on neurotransmitter release, as well as its potential for treating various neurological disorders. Additionally, research could focus on developing safer and more effective derivatives of the drug.

Synthesis Methods

The synthesis method of N-(3,4-dimethoxyphenyl)-1-methyl-4-piperidinamine involves the reaction of 3,4-dimethoxyphenylacetone with methylamine and paraformaldehyde. The resulting product is then purified using various methods, such as recrystallization and chromatography.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-1-methyl-4-piperidinamine has been used in various scientific research studies to investigate its effects on the central nervous system. It has been found to have similar effects to other cathinones, such as increased dopamine and serotonin release. This makes it a potential candidate for further research in the field of neuroscience.